2-Piperidin-1-ylmethyl-acrylic acid
Overview
Description
2-Piperidin-1-ylmethyl-acrylic acid (2-PMA) is a small molecule that has been widely studied for its potential use in a variety of scientific and medical applications. It is a derivative of acrylic acid and has a piperidine ring at its center, giving it unique properties and potential uses. 2-PMA has been studied extensively for its ability to bind to proteins and other molecules, as well as its potential applications in drug delivery and biotechnology.
Scientific Research Applications
Synthesis of Piperidine Derivatives
2-Piperidin-1-ylmethyl-acrylic acid: is a valuable precursor in the synthesis of various piperidine derivatives. These derivatives are crucial in the pharmaceutical industry, as they form the backbone of many drugs . The compound can undergo intra- and intermolecular reactions to produce substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These reactions are fundamental in creating compounds with potential pharmacological activities.
Pharmacological Applications
The piperidine moiety is present in more than twenty classes of pharmaceuticals, including alkaloids . The derivatives of 2-Piperidin-1-ylmethyl-acrylic acid can exhibit a wide range of biological activities, making them suitable for drug discovery and development. Researchers focus on discovering and evaluating the biological effects of these compounds, which could lead to new treatments for various diseases.
Drug Discovery Cornerstone
As a pivotal cornerstone in drug production, the piperidine nucleus, which includes 2-Piperidin-1-ylmethyl-acrylic acid , plays a significant role in the field of drug discovery . Its byproducts possess important pharmacophoric features and are utilized in different therapeutic applications, ranging from analgesics to antipsychotics.
Heterocyclic Chemistry Research
In heterocyclic chemistry, 2-Piperidin-1-ylmethyl-acrylic acid is essential for studying the properties and reactions of piperidine-containing compounds . Its versatility allows chemists to explore new synthetic pathways and understand the mechanisms behind the formation of complex heterocycles.
Development of Fast and Cost-Effective Synthesis Methods
The development of fast and cost-effective methods for synthesizing substituted piperidines is a crucial research area2-Piperidin-1-ylmethyl-acrylic acid serves as a starting material for developing such methods, which are important for producing high-purity compounds efficiently .
Educational and Training Tool
In academic settings, 2-Piperidin-1-ylmethyl-acrylic acid can be used as an educational tool to train students and novice researchers in the field of organic synthesis and pharmacology . It provides a practical example of how basic chemical reactions are applied in the creation of compounds with real-world applications.
Mechanism of Action
Target of Action
This compound is a piperidine derivative, and piperidine-containing compounds are known to be important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
Piperidine derivatives are known to interact with various biological targets, leading to a range of pharmacological effects .
Biochemical Pathways
Piperidine derivatives, in general, are involved in a variety of biochemical pathways due to their wide presence in pharmaceuticals .
Result of Action
Piperidine derivatives are known to have a wide range of biological activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of piperidine derivatives .
properties
IUPAC Name |
2-(piperidin-1-ylmethyl)prop-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2/c1-8(9(11)12)7-10-5-3-2-4-6-10/h1-7H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSSPIZRPHCYIAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CN1CCCCC1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60435233 |
Source
|
| Record name | 2-[(Piperidin-1-yl)methyl]prop-2-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60435233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Piperidin-1-ylmethyl-acrylic acid | |
CAS RN |
4969-03-3 |
Source
|
| Record name | 2-[(Piperidin-1-yl)methyl]prop-2-enoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60435233 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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